2-Piperidinone, 6-ethoxy-1-[(4-methylphenyl)sulfonyl]-

• CAS No.: 184637-78-3
• Molecular Formula: C14H19NO4S
• Molecular Weight: 297.37 g/mol
• IUPAC Name: 6-ethoxy-1-(4-methylphenyl)sulfonylpiperidin-2-one
• InChI: InChI=1S/C14H19NO4S/c1-3-19-14-6-4-5-13(16)15(14)20(17,18)12-9-7-11(2)8-10-12/h7-10,14H,3-6H2,1-2H3
• InChI Key: FIAYNEQWTRFJAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CCCC(=O)N1S(=O)(=O)C2=CC=C(C=C2)C

Description

2-Piperidinone, 6-ethoxy-1-[(4-methylphenyl)sulfonyl]- is a compound with the molecular formula C14H19NO4S and a molecular weight of 297.37 g/mol . This compound is part of the piperidinone family, which is known for its significant role in the pharmaceutical industry due to its diverse biological activities .

Preparation Methods

The synthesis of 2-Piperidinone, 6-ethoxy-1-[(4-methylphenyl)sulfonyl]- involves several steps. One common method includes the reaction of 6-ethoxy-2-piperidinone with 4-methylbenzenesulfonyl chloride under basic conditions . The reaction typically occurs in the presence of a base such as triethylamine or pyridine, which facilitates the nucleophilic substitution reaction. Industrial production methods often involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

2-Piperidinone, 6-ethoxy-1-[(4-methylphenyl)sulfonyl]- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of the corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions are common, where the sulfonyl group can be replaced by other nucleophiles like amines or thiols.

Scientific Research Applications

2-Piperidinone, 6-ethoxy-1-[(4-methylphenyl)sulfonyl]- has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as a building block for the development of new drugs targeting various diseases.

Industry: It is used in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism of action of 2-Piperidinone, 6-ethoxy-1-[(4-methylphenyl)sulfonyl]- involves its interaction with specific molecular targets. The sulfonyl group is known to interact with enzymes and proteins, potentially inhibiting their activity. This interaction can disrupt various biochemical pathways, leading to the compound’s observed biological effects . The exact molecular targets and pathways involved are still under investigation, but initial studies suggest that it may affect cellular signaling and metabolic processes .

Comparison with Similar Compounds

2-Piperidinone, 6-ethoxy-1-[(4-methylphenyl)sulfonyl]- can be compared with other piperidinone derivatives, such as:

2-Piperidinone, 1-[(4-methylphenyl)sulfonyl]-: This compound lacks the ethoxy group, which may result in different chemical and biological properties.

2-Piperidinone, 6-methoxy-1-[(4-methylphenyl)sulfonyl]-: The presence of a methoxy group instead of an ethoxy group can alter the compound’s reactivity and biological activity.